Cas no 2344685-22-7 (Tert-butyl 4-amino-2-azabicyclo[3.1.0]hexane-2-carboxylate)

Tert-butyl 4-amino-2-azabicyclo[3.1.0]hexane-2-carboxylate is a bicyclic amine derivative with a rigid, strained ring structure, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The tert-butyloxycarbonyl (Boc) protecting group enhances its stability, allowing for selective deprotection under mild acidic conditions. Its unique azabicyclo[3.1.0]hexane scaffold offers steric and electronic constraints, useful in designing bioactive molecules, particularly in medicinal chemistry for CNS-targeting compounds. The primary amine functionality enables further derivatization, facilitating the synthesis of complex heterocycles or peptidomimetics. This compound is typically handled under inert conditions due to its sensitivity to moisture and strong acids or bases.
Tert-butyl 4-amino-2-azabicyclo[3.1.0]hexane-2-carboxylate structure
2344685-22-7 structure
Product Name:Tert-butyl 4-amino-2-azabicyclo[3.1.0]hexane-2-carboxylate
CAS No:2344685-22-7
MF:C10H18N2O2
MW:198.262122631073
CID:4744057
Update Time:2025-06-09

Tert-butyl 4-amino-2-azabicyclo[3.1.0]hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl 4-amino-2-azabicyclo[3.1.0]hexane-2-carboxylate
    • Inchi: 1S/C10H18N2O2/c1-10(2,3)14-9(13)12-5-7(11)6-4-8(6)12/h6-8H,4-5,11H2,1-3H3
    • InChI Key: MNNJQSJMWVJJPA-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CC(C2CC12)N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 259
  • XLogP3: 0.5
  • Topological Polar Surface Area: 55.6

Tert-butyl 4-amino-2-azabicyclo[3.1.0]hexane-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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tert-butyl 4-amino-2-azabicyclo[3.1.0]hexane-2-carboxylate
2344685-22-7 95.0%
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tert-butyl 4-amino-2-azabicyclo[3.1.0]hexane-2-carboxylate
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Aaron
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